Cas no 1862396-45-9 (1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl-)

• Product Name: 1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl-
• CAS No: 1862396-45-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD30486667
• CID: 5192072
• PubChem ID: 126983777
• Update Time: 2025-07-08

1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl-

• MDL： MFCD30486667
• Inchi： 1S/C10H18O2/c1-8-3-2-5-10(8)6-4-9(7-11)12-10/h8-9,11H,2-7H2,1H3
• InChI Key： VDOMEFMIBQBELW-UHFFFAOYSA-N
• SMILES： O1C2(CCCC2C)CCC1CO

Additional information on 1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl-

Recent Advances in the Study of 1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl- (CAS: 1862396-45-9)

The compound 1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl- (CAS: 1862396-45-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key breakthroughs in the synthesis of 1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl- involves the use of advanced catalytic methods to achieve high yields and enantioselectivity. Researchers have reported a novel asymmetric synthesis route utilizing chiral catalysts, which has significantly improved the efficiency of producing this compound in its optically active form. This advancement is critical for its application in chiral drug development, where enantiopurity is often a prerequisite for biological activity.

Pharmacological studies have revealed that 1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl- exhibits notable activity as a modulator of certain neurotransmitter receptors. Preliminary in vitro and in vivo experiments suggest that this compound may have applications in the treatment of neurological disorders, such as anxiety and depression. Its ability to cross the blood-brain barrier further enhances its potential as a central nervous system (CNS) active agent.

In addition to its neurological applications, recent research has explored the anti-inflammatory properties of 1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl-. Studies indicate that it can inhibit key inflammatory pathways, making it a candidate for the development of new anti-inflammatory drugs. The compound's spirocyclic structure is believed to contribute to its stability and bioavailability, which are crucial factors for drug candidates.

Further investigations are underway to explore the full therapeutic potential of 1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl-. Researchers are particularly interested in its use as a building block for more complex molecules, leveraging its rigid spirocyclic framework to design drugs with improved target specificity and reduced off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Oxaspiro[4.4]nonane-2-methanol, 6-methyl- (CAS: 1862396-45-9) represents a promising candidate in the realm of drug discovery. Its unique structural attributes, coupled with its diverse pharmacological activities, make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its synthesis, elucidating its mechanism of action, and expanding its therapeutic applications.